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Compound of Interest

Compound Name: 3-(Chloromethyl)-3-methylhexane

Cat. No.: B13209304

Get Quote

Abstract
This technical guide provides a comprehensive analysis of the physicochemical properties of 3-
(Chloromethyl)-3-methylhexane (CAS No. 128399-89-3). As a halogenated aliphatic

hydrocarbon, this compound presents a unique structural motif: a primary chloride on a

neopentyl-like framework. This guide synthesizes available computational data and inferred

properties based on structural analogues to offer insights for researchers in organic synthesis

and drug development. Key focus areas include its high lipophilicity, predicted spectroscopic

profile, and the profound impact of steric hindrance on its chemical reactivity. Furthermore, this

document details a robust experimental protocol for the empirical determination of its octanol-

water partition coefficient (LogP), a critical parameter in medicinal chemistry.

Introduction and Molecular Identity
3-(Chloromethyl)-3-methylhexane is a chlorinated alkane with potential applications as a

synthetic intermediate or building block in medicinal chemistry and materials science.[1] Its

structure is characterized by a primary alkyl chloride, where the chlorine-bearing carbon is

directly attached to a quaternary carbon center. This "neopentyl-like" arrangement imparts
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significant steric hindrance, which is a dominant factor governing its chemical behavior and

stability.

While alkyl halides are often perceived as reactive, non-specific alkylating agents, this view can

be an oversimplification.[2] Sterically encumbered or strategically placed alkyl halides can be

remarkably stable under physiological conditions and serve as valuable motifs in bioactive

molecules, enhancing properties like membrane permeability.[3] Understanding the

fundamental physicochemical properties of 3-(Chloromethyl)-3-methylhexane is therefore

essential for predicting its behavior and harnessing its synthetic potential.

Molecular Structure:

IUPAC Name: 3-(Chloromethyl)-3-methylhexane[4]

CAS Number: 128399-89-3[5]

Molecular Formula: C₈H₁₇Cl[4][5]

Canonical SMILES: CCCC(C)(CC)CCl[5]

Core Physicochemical Properties
The utility of a chemical entity in research, particularly in drug development, is fundamentally

linked to its physical properties. These parameters influence solubility, formulation, absorption,

distribution, and reactivity. The data for 3-(Chloromethyl)-3-methylhexane, largely derived

from computational models, are summarized below.
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Property Value Source / Comment

Molecular Weight 148.67 g/mol [4][5]

XLogP3-AA (LogP) 3.8
[4][5] (Computationally

derived)

Boiling Point ~135 °C (760 mmHg)
Estimated from isomer 3-

Chloro-3-methylhexane[6]

Density ~0.879 g/mL
Estimated from isomer 3-

Chloro-3-methylhexane[7]

Hydrogen Bond Donors 0 [5]

Hydrogen Bond Acceptors 0 [5]

Rotatable Bond Count 4 [5]

Polar Surface Area 0 Å² [4]

Lipophilicity and Solubility
The computationally derived octanol-water partition coefficient (XLogP3-AA) is 3.8.[4][5] This

value indicates that the compound is highly lipophilic, or "oil-loving." In a drug development

context, a high LogP suggests:

High Membrane Permeability: The molecule is likely to readily cross lipid bilayers, such as

the intestinal wall or the blood-brain barrier.[3]

Poor Aqueous Solubility: The compound is expected to have very low solubility in water and

other polar solvents. This presents a significant challenge for formulation and may

necessitate the use of solubility-enhancing excipients for in vivo studies.

Potential for Non-Specific Binding: Highly lipophilic compounds can bind promiscuously to

proteins and tissues, which can affect their pharmacokinetic profiles.

Volatility and Density
While experimental data for the target compound is not readily available, data from its structural

isomer, 3-chloro-3-methylhexane (CAS 43197-78-0), can provide a reasonable estimate. The
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boiling point of this isomer is 135 °C, suggesting that 3-(Chloromethyl)-3-methylhexane is a

liquid at standard temperature and pressure with moderate volatility.[6] The density is estimated

to be approximately 0.879 g/mL, indicating it is less dense than water.[7]

Chemical Reactivity and Stability
The reactivity of an alkyl halide is dictated by the nature of the halogen, the substitution of the

carbon atom it is attached to (primary, secondary, or tertiary), and the steric environment.[8]

Nucleophilic Substitution: The Effect of Steric Hindrance
3-(Chloromethyl)-3-methylhexane is a primary alkyl halide, which would typically favor a

bimolecular nucleophilic substitution (Sₙ2) reaction mechanism. However, the quaternary

carbon atom adjacent to the chloromethyl group creates substantial steric bulk. This severely

impedes the required backside attack by a nucleophile, dramatically slowing the rate of Sₙ2

reactions.[8] This phenomenon is well-documented for neopentyl halides. Unimolecular

substitution (Sₙ1) is also disfavored due to the instability of the primary carbocation that would

need to form.

This inherent lack of reactivity towards substitution can be considered a feature, not a flaw. It

suggests the compound is more stable than a typical primary chloride, reducing the risk of non-

specific alkylation in a biological setting and making it a more reliable synthetic building block.

[2][3]

Caption: Steric hindrance around the electrophilic carbon (Cα) in 3-(Chloromethyl)-3-
methylhexane.

Elimination Reactions
With a strong, sterically hindered base (e.g., potassium tert-butoxide), an E2 elimination

reaction could potentially occur, leading to the formation of an alkene. However, due to the

hindered nature of the molecule, forcing conditions would likely be required.

Spectroscopic Profile for Structural Elucidation
While experimental spectra are not publicly available, a predicted profile is invaluable for

identity confirmation and purity analysis during research.
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Predicted ¹H NMR Spectrum
The proton NMR spectrum is expected to show distinct signals for each non-equivalent set of

protons.

~3.4-3.6 ppm (singlet, 2H): The two protons of the chloromethyl group (-CH₂Cl). The

downfield shift is due to the deshielding effect of the electronegative chlorine atom. The

signal is a singlet as there are no adjacent protons.

~1.3-1.5 ppm (multiplets, 6H): Overlapping signals from the three methylene (-CH₂-) groups

in the ethyl and propyl chains.

~0.8-1.0 ppm (multiplets, 9H): Overlapping signals from the three methyl (-CH₃) groups: the

terminal methyls of the ethyl and propyl chains (triplets) and the lone methyl group attached

to the quaternary center (singlet).

Predicted ¹³C NMR Spectrum
The molecule has 8 carbon atoms, all of which are chemically non-equivalent, and thus should

produce 8 distinct signals in the ¹³C NMR spectrum.

~50-55 ppm: The carbon of the chloromethyl group (-CH₂Cl), shifted downfield by the

chlorine.

~35-45 ppm: The quaternary carbon (-C-).

~20-40 ppm: Signals corresponding to the methylene (-CH₂-) carbons.

~10-25 ppm: Signals corresponding to the methyl (-CH₃) carbons.

Predicted Infrared (IR) Spectrum
The IR spectrum will be dominated by alkane features.[9]

2970-2850 cm⁻¹: Strong, sharp peaks corresponding to C-H stretching vibrations of the

methyl and methylene groups.

1470-1450 cm⁻¹: C-H bending (scissoring) vibrations for CH₂ groups.
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1380-1370 cm⁻¹: C-H bending (symmetric) vibrations for CH₃ groups.

800-600 cm⁻¹: A moderate to strong peak corresponding to the C-Cl stretching vibration. The

absence of strong peaks in other regions (e.g., ~1700 cm⁻¹ for C=O, ~3400 cm⁻¹ for O-H) is

indicative of a pure alkyl halide.[9]

Experimental Protocol: LogP Determination via
Shake-Flask Method (OECD 107)
Given the predicted LogP of 3.8, the Shake-Flask method is a suitable and widely accepted

standard for its experimental determination.[10][11][12] This method directly measures the

partitioning of a solute between water and n-octanol.[11]

Rationale
The principle is to dissolve the test substance in a biphasic system of n-octanol and water that

have been mutually saturated.[10] After equilibration, the phases are separated, and the

concentration of the substance in each phase is quantified. The LogP is the base-10 logarithm

of the ratio of these concentrations.[11] Pre-saturation of solvents is critical to prevent volume

changes during the experiment that would alter concentrations.

Step-by-Step Methodology
Preparation of Solvents:

Mix analytical grade n-octanol and purified water (e.g., HPLC grade) in a large separation

funnel (approx. 1:1 v/v).

Shake vigorously for 24 hours at a controlled temperature (e.g., 25 ± 1 °C).

Allow the phases to separate completely for at least 24 hours. Drain and store each phase

separately. These are your "pre-saturated" solvents.

Preparation of Test Substance Stock Solution:

Accurately weigh a small amount of 3-(Chloromethyl)-3-methylhexane.
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Dissolve it in pre-saturated n-octanol to create a stock solution of known concentration.

The concentration should be low enough to not affect the partitioning behavior (<0.01

mol/L).[12]

Partitioning Experiment (perform in triplicate):

In a suitable vessel (e.g., a glass centrifuge tube with a screw cap), add a precise volume

of the stock solution.

Add a precise volume of pre-saturated water. The volume ratio of octanol to water should

be adjusted based on the expected LogP to ensure quantifiable amounts remain in both

phases. For a LogP of ~3.8, a higher volume of water to octanol (e.g., 5:1 or 10:1 v/v) may

be necessary.

Seal the vessel and place it on a mechanical shaker or rotator in a temperature-controlled

environment (25 ± 1 °C).

Gently agitate the mixture for a sufficient time to reach equilibrium (e.g., 24 hours). Avoid

vigorous shaking that could lead to emulsion formation.[10]

Phase Separation:

To ensure complete separation of the two phases, centrifuge the vessels at a moderate

speed until the interface is sharp and clear.

Quantification:

Carefully withdraw an aliquot from the n-octanol phase and an aliquot from the aqueous

phase.

Determine the concentration of 3-(Chloromethyl)-3-methylhexane in each aliquot using

a suitable analytical method (e.g., Gas Chromatography with a Flame Ionization Detector,

GC-FID, given the compound's volatility and lack of a chromophore).

Prepare calibration standards in both pre-saturated n-octanol and pre-saturated water to

ensure accurate quantification.

Calculation:
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Calculate the partition coefficient (Pₒₙ) using the formula:

Pₒₙ = Cₒ꜀ₜₐₙₒₗ / Cₙₐₜₑᵣ

Calculate the final LogP value:

LogP = log₁₀(Pₒₙ)

Report the average and standard deviation of the triplicate measurements.
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1. Prepare Solvents
(Pre-saturate n-octanol & water)

2. Create Stock Solution
(Compound in n-octanol)

3. Equilibrate
(Mix stock with water, agitate 24h)

4. Separate Phases
(Centrifugation)

5. Quantify Concentration
(GC analysis of each phase)

6. Calculate LogP
(log₁₀[C_octanol / C_water])

Report Final Value
(Average ± SD)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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